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Abstract
Muconic acid, a dicarboxylic acid with the chemical formula C₆H₆O₄, exists as three geometric

isomers: cis,cis-, cis,trans-, and trans,trans-muconic acid.[1] This guide provides a

comprehensive overview of the structural formula, chemical and physical properties, and

synthesis of cis,trans-muconic acid. Detailed experimental protocols for its synthesis and

analysis are provided, alongside a summary of its role in engineered metabolic pathways. This

document is intended to serve as a valuable resource for professionals in research and drug

development.

Structural Formula and Isomers
Muconic acid isomers are distinguished by the stereochemistry of their two carbon-carbon

double bonds. The cis,trans-isomer, formally known as (2Z,4E)-hexa-2,4-dienedioic acid,

possesses one double bond in the cis configuration and the other in the trans configuration.

Figure 1: Skeletal Structures of Muconic Acid Isomers
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Caption: Skeletal formulas of the three geometric isomers of muconic acid.

Physicochemical Properties
The distinct geometries of the muconic acid isomers give rise to different physical and

chemical properties. A summary of key quantitative data is presented in Table 1.

Table 1: Physicochemical Properties of Muconic Acid Isomers
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Property
cis,trans-Muconic
Acid

cis,cis-Muconic
Acid

trans,trans-
Muconic Acid

Molecular Formula C₆H₆O₄[2] C₆H₆O₄[3] C₆H₆O₄[4]

Molecular Weight (

g/mol )
142.11[2] 142.11[3] 142.11[4]

CAS Number
1119-72-8 (often

refers to cis,cis)
1119-72-8[3] 3588-17-8[4]

Melting Point (°C) 190–191[1] 194–195[1][5] 301[1]

Appearance
Needles from hot

water[1]

Crystalline prisms

from ethanol[1]
Prisms from water[1]

Solubility in Water

(g/L)
5.2[4] ~1[4] 1[1]

IUPAC Name
(2Z,4E)-hexa-2,4-

dienedioic acid[6][7]

(2Z,4Z)-hexa-2,4-

dienedioic acid[3]

(2E,4E)-hexa-2,4-

dienedioic acid[4]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and quantification of muconic acid
isomers.

¹H NMR Spectroscopy
The proton NMR spectrum of cis,cis-muconic acid in CD₃OD shows characteristic shifts at

approximately 7.85, 7.84, 5.99, 5.98, 5.97, and 5.96 ppm.[8] For trans,trans-muconic acid in

D₂O, proton signals are observed at 7.028 and 6.184 ppm.[9]

¹³C NMR Spectroscopy
The carbon NMR spectrum for trans,trans-muconic acid reveals signals at 177.917, 141.322,

and 135.246 ppm.[9]

UV-Visible Spectroscopy
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In UV-Vis spectroscopy, trans,trans-muconic acid exhibits a maximum absorption at 264 nm.

[10] The UV spectrum of oxidized catechol, which produces muconic acid, shows a prominent

peak around 260 nm.[11]

Experimental Protocols
Synthesis of cis,trans-Muconic Acid via Isomerization
cis,trans-muconic acid is commonly produced through the isomerization of the biologically

synthesized cis,cis-isomer. This isomerization is favored under acidic conditions.[12]

Experimental Workflow for Isomerization

Start with cis,cis-muconic acid solution

Acidify solution (pH < 7)

Initiates isomerization

Heat the solution

Accelerates isomerization

Cool the solution to precipitate

Induces crystallization

Recover cis,trans-muconic acid

Filtration or centrifugation

Analyze purity (e.g., HPLC)
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Caption: Workflow for the isomerization of cis,cis- to cis,trans-muconic acid.

Detailed Protocol:

Dissolution: A solution of cis,cis-muconic acid is prepared in an appropriate solvent, such as

water or dimethyl sulfoxide (DMSO).[1][13]

Acidification: The pH of the solution is lowered to below 7, as acidic conditions promote the

isomerization to the cis,trans form.[4][12]

Heating: The acidified solution is heated. For instance, heating in water can facilitate the

conversion.[14] In DMSO, reactions are often performed at elevated temperatures (e.g., 87

°C).[1]

Precipitation and Recovery: Upon cooling, the less soluble cis,trans-muconic acid
precipitates from the solution and can be recovered by filtration.[14]

Purification: The recovered product can be further purified by recrystallization.

Analytical Determination by UHPLC-DAD
An accurate method for the quantification of cis,cis- and cis,trans-muconic acid isomers

involves Ultra-High-Performance Liquid Chromatography with a Diode Array Detector (UHPLC-

DAD).[15][16][17]

Experimental Protocol for UHPLC-DAD Analysis:

Standard Preparation:

Prepare a 0.05% (v/v) sodium hydroxide solution.[16]

Accurately weigh and dissolve cis,cis-muconic acid in the sodium hydroxide solution to

create a stock standard (e.g., 1.0 mg/mL).[4]

Prepare a cis,trans-muconic acid stock standard by heating a known concentration of the

cis,cis-isomer in water (e.g., at 60 °C) to induce isomerization.[16]
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Sample Preparation:

Biological samples should be filtered through a 0.2 µm filter before injection.[15]

Samples should be diluted to fall within the linear range of the instrument.[15]

Chromatographic Conditions:

Column: A reverse-phase C18 column is typically used.[15]

Mobile Phase: A gradient of an acidic aqueous solution (e.g., water with 0.1% formic acid)

and an organic solvent (e.g., acetonitrile) is commonly employed.[18]

Detection: The diode array detector is set to monitor wavelengths around 265 nm for

muconic acid isomers.[15]

Quantification:

Calibration curves are generated for each isomer using the prepared standards.[15]

The concentration of each isomer in the samples is determined by comparing their peak

areas to the respective calibration curves.

Role in Metabolic Pathways
cis,cis-Muconic acid is a key intermediate in engineered microbial pathways for the production

of valuable chemicals from renewable feedstocks like glucose. These pathways are typically

constructed in host organisms such as Escherichia coli and Saccharomyces cerevisiae.[19][20]

[21]

Engineered Biosynthetic Pathway to cis,cis-Muconic Acid
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Caption: A common engineered pathway for cis,cis-muconic acid biosynthesis.

In a frequently employed pathway, intermediates from the native shikimate pathway of the host

organism are diverted.[21] Specifically, 3-dehydroshikimate (3-DHS) is converted to

protocatechuic acid (PCA) by the enzyme 3-DHS dehydratase (AroZ). PCA is then

decarboxylated to catechol by PCA decarboxylase (AroY). Finally, catechol is converted to

cis,cis-muconic acid through ring cleavage by catechol 1,2-dioxygenase (CatA).[19][21]
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Conclusion
cis,trans-Muconic acid is a structurally distinct isomer with unique physicochemical properties.

Its synthesis is readily achievable through the isomerization of the biologically produced cis,cis-

isomer. The detailed protocols for synthesis and analysis provided in this guide, along with an

understanding of its metabolic context, offer a solid foundation for researchers and

professionals working with this versatile platform chemical. The continued development of

efficient biological and chemical conversion processes for muconic acid isomers holds

significant promise for the sustainable production of polymers and other valuable chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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